Cas no 2229123-19-5 (1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine)

• Product Name: 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine
• CAS No: 2229123-19-5
• MF: C₁₁H₁₄F₃N₃
• MW: 245.24417257309
• CID: 6183420
• PubChem ID: 165710380
• Update Time: 2025-06-15

1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine
• 2229123-19-5
• EN300-1944930
• 1-methyl-2-[4-(trifluoromethyl)pyridin-3-yl]piperazine

• Inchi： 1S/C11H14F3N3/c1-17-5-4-16-7-10(17)8-6-15-3-2-9(8)11(12,13)14/h2-3,6,10,16H,4-5,7H2,1H3
• InChI Key： PXVRGVZCDABHAY-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1CNCCN1C)(F)F

Computed Properties

• Exact Mass: 245.11398195g/mol
• Monoisotopic Mass: 245.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine

Professional Introduction to Compound with CAS No. 2229123-19-5 and Product Name: 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine

The compound with the CAS number 2229123-19-5 and the product name 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a pyridine ring substituted with a methyl group at the 1-position and a trifluoromethyl group at the 2-position, coupled with a piperazine moiety at the 3-position, endows this molecule with distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel psychoactive substances that target the central nervous system. Among these, pyridine derivatives have shown considerable promise due to their ability to interact with various neurotransmitter receptors. The compound in question, 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine, is no exception. Its structural configuration suggests that it may exhibit properties similar to other pyridine-based compounds that have been investigated for their potential as pharmacological agents.

The trifluoromethyl group is a key structural feature that influences the electronic properties of the molecule. This group is known to enhance metabolic stability and binding affinity to biological targets, making it a common moiety in drug design. The combination of the methyl group and the trifluoromethyl group on the pyridine ring likely contributes to the compound's overall lipophilicity, which is an important factor in determining its bioavailability and pharmacokinetic profile.

The piperazine moiety is another critical component of this compound. Piperazines are heterocyclic compounds that are frequently incorporated into pharmaceuticals due to their ability to modulate neurotransmitter activity. Specifically, piperazine derivatives have been explored for their potential as antipsychotics, antidepressants, and anxiolytics. The presence of this group in 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine suggests that it may interact with serotonin receptors, which are implicated in various neurological disorders.

Recent studies have demonstrated that pyridine-piperazine hybrids can exhibit significant pharmacological activity. For instance, compounds with similar structural motifs have been shown to possess antipsychotic effects by modulating dopamine and serotonin receptor activity. The specific substitution pattern in 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine may confer unique properties that differentiate it from other known derivatives, making it a valuable subject for further research.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group, in particular, often necessitates specialized synthetic methodologies due to its reactivity and sensitivity. Advanced techniques such as metal-catalyzed cross-coupling reactions and fluorination protocols are typically employed in such cases.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding interactions of this compound with biological targets. By using techniques such as docking simulations, researchers can predict how 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine might interact with proteins involved in neurotransmitter signaling pathways. These predictions can guide experimental efforts and help identify potential lead compounds for further development.

The pharmacological evaluation of this compound will likely involve both in vitro and in vivo studies. In vitro assays can assess its interaction with specific receptors and enzymes, while animal models can provide information on its behavioral effects and overall safety profile. Such studies are essential for determining whether this molecule has therapeutic potential and for identifying any adverse effects that may need to be addressed before clinical development.

Given the increasing emphasis on personalized medicine, there is also interest in understanding how genetic variations might influence an individual's response to drugs like 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine. Genetic polymorphisms in drug-metabolizing enzymes or neurotransmitter receptors could significantly impact efficacy and side effects. Therefore, future research may explore the relationship between genetic factors and drug response in patients treated with this compound or related derivatives.

In conclusion, 1-methyl-2-4-(trifluoromethyl)pyridin-3-ylpiperazine (CAS No. 2229123-19-5) represents an intriguing molecule with potential therapeutic applications in the field of psychiatry and neuroscience. Its unique structural features, including the presence of a pyridine ring substituted with methyl and trifluoromethyl groups, as well as a piperazine moiety, make it a promising candidate for further investigation. Advances in synthetic chemistry, computational modeling, and pharmacological evaluation will be crucial in determining whether this compound fulfills its potential as a novel pharmacological agent.